Cas no 16037-50-6 (potassium chlorotrioxochromate)

• Product Name: potassium chlorotrioxochromate
• CAS No: 16037-50-6
• MF: ClCrKO₃
• MW: 174.545601844788
• CID: 87644
• Update Time: 2025-06-14

potassium chlorotrioxochromate Chemical and Physical Properties

Names and Identifiers

• potassium chlorotrioxochromate
• Potassium chlorochromate
• POTASSIUM CHLOROCHROMATE PURIFIED
• Potassium chlorochromate, 97+%
• Potassium chlorochromate, 98+%
• KCC
• potassium,(beta-4)-chromate(1-chlorotrioxo-
• KARL FISHER TITRANT

• MDL： MFCD00064578
• Inchi： 1S/ClH.Cr.K.3O/h1H;;;;;/q;;+1;;;/p-1
• InChI Key： PEBPTQFCMJWPGZ-UHFFFAOYSA-M
• SMILES： [Cr](=O)(=O)(=O)[Cl-].[K+]

Computed Properties

• Exact Mass: 173.85800
• Monoisotopic Mass: 173.857815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 69.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: Not determined
• Density: 2.497
• Melting Point: 293-295 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 与H2O反应；溶于丙酮、酸溶液
• PSA: 57.20000
• LogP: 0.33310
• Solubility: Not determined

potassium chlorotrioxochromate Security Information

• Hazardous Material transportation number：UN3087
• Hazard Category Code： 8-50/53-49-43-36/37/38-45
• Safety Instruction： 61-60-53-45-37-24-17
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R8; R50/53; R49; R43
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes

Additional information on potassium chlorotrioxochromate

Comprehensive Overview of Potassium Chlorotrioxochromate (CAS No. 16037-50-6): Properties, Applications, and Innovations

Potassium chlorotrioxochromate, identified by its CAS number 16037-50-6, is a specialized inorganic compound with unique chemical properties. This compound belongs to the class of chromium-based salts and is often utilized in niche industrial and research applications. Its molecular structure, featuring a central chromium atom coordinated with oxygen and chlorine ligands, contributes to its reactivity and functional versatility. Researchers and professionals frequently search for terms like "potassium chlorotrioxochromate synthesis", "16037-50-6 applications", and "chromium-based catalysts", reflecting growing interest in its potential.

The compound's stability under controlled conditions makes it suitable for use in oxidation reactions, where it acts as a selective oxidizing agent. Unlike conventional oxidizers, potassium chlorotrioxochromate offers a balance between reactivity and safety, a topic frequently discussed in forums focusing on green chemistry and sustainable industrial processes. Recent trends in AI-driven material discovery have also highlighted its potential as a candidate for computational modeling, with users searching for "machine learning in inorganic compound optimization".

One of the most notable applications of CAS 16037-50-6 is in organic synthesis, particularly in the preparation of fine chemicals. Its ability to facilitate specific transformations without excessive byproducts aligns with the principles of atom economy, a key metric in modern synthetic chemistry. Queries such as "eco-friendly oxidizing agents" and "high-yield chromium catalysts" often lead to discussions involving this compound. Additionally, its role in academic research—especially in studies exploring transition metal complexes—has been documented in peer-reviewed journals.

From a safety perspective, handling potassium chlorotrioxochromate requires adherence to standard laboratory protocols. While not classified under stringent regulatory categories, its chromium content warrants precautions to avoid environmental release. Searches for "safe handling of chromium compounds" and "waste disposal of metal salts" underscore user concerns about responsible usage. Innovations in waste valorization and circular economy models are increasingly addressing these challenges, offering new ways to repurpose byproducts.

In the context of material science, 16037-50-6 has been investigated for its potential in advanced coatings and surface treatments. Its oxidative properties can enhance adhesion and corrosion resistance, making it relevant to industries exploring "next-generation protective coatings". The compound's compatibility with polymer matrices has also sparked interest in composite material research, where users frequently search for "metal-polymer hybrid systems".

Looking ahead, the demand for specialized compounds like potassium chlorotrioxochromate is expected to rise, driven by advancements in catalysis and renewable energy technologies. As researchers explore its role in electrochemical systems and energy storage, the compound may gain prominence in emerging fields. Online queries such as "chromium compounds in batteries" and "oxidation catalysts for fuel cells" reflect this evolving interest.

To summarize, potassium chlorotrioxochromate (CAS 16037-50-6) represents a versatile tool in both industrial and academic settings. Its unique properties bridge gaps between traditional chemistry and cutting-edge applications, resonating with contemporary themes like sustainability and technological innovation. By addressing common search queries and aligning with current scientific trends, this overview aims to provide a balanced, authoritative resource for professionals and enthusiasts alike.